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Compound of Interest

Compound Name: Ganoderenic acid F

CAS No.: 120462-47-7

Cat. No.: B3026991

Get Quote

Executive Summary: The Divergence of "Enic" and
"Ic"
In Ganoderma triterpenoid nomenclature, the distinction often lies in the side-chain saturation.

Ganoderic Acid F (GA-F) is a C32 acetylated, side-chain saturated triterpenoid.[1] It is a

potent angiogenesis inhibitor and anti-inflammatory agent, acting primarily through NF-κB

and VEGF signaling modulation.

Ganoderenic Acid F (GNA-F) is a C30 non-acetylated, side-chain unsaturated (

) triterpenoid.[1] Its planar side-chain geometry makes it a specific ligand for G-quadruplex
DNA structures, contributing to telomerase inhibition.[1]

Key Differentiator: GA-F is defined by a 12

-acetoxy group and a saturated C-20 bond, whereas GNA-F lacks the acetate moiety and
possesses a C-20(22)
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-double bond.[1]

Chemical Identity & Structural Elucidation
The structural disparity dictates their solubility, receptor binding affinity, and metabolic stability.

[1]

Physicochemical Profile
Feature Ganoderic Acid F (GA-F)

Ganoderenic Acid F (GNA-
F)

CAS Registry 98665-15-7 120462-47-7

Molecular Formula

Molecular Weight 570.67 g/mol 510.62 g/mol

Core Skeleton Lanost-8-en-26-oic acid
Lanosta-8,20(

)-dien-26-oic acid

Key Substituents

12

-Acetoxy (-OAc)5 Ketones (C3,

C7, C11, C15, C23)

No Acetoxy group5 Ketones

(C3, C7, C11, C15, C23)

Unsaturation (Ring C)
(Ring C) +

(Side Chain)

Polarity Lower (due to Acetyl capping)
Higher (relative to skeleton, but

lacks polar -OH)

Structural Visualization (DOT Diagram)
The following diagram illustrates the hierarchical classification and specific structural

differences.
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Biosynthetic Precursor

Ganoderic Acid F (GA-F) Ganoderenic Acid F (GNA-F)

Lanosterol (C30)

Ganoderic Acid F
(C32H42O9)

[CAS: 98665-15-7]

Oxidation + Acetylation

Ganoderenic Acid F
(C30H38O7)

[CAS: 120462-47-7]

Oxidation + Desaturation

Saturated Side Chain
(C-20 single bond)

12-Beta-Acetoxy Group
(+42 Da)

Unsaturated Side Chain
(Delta-20(22) E-isomer)

No Acetoxy Group
(Deacetylated)

Click to download full resolution via product page

Caption: Structural divergence of GA-F and GNA-F from the Lanosterol backbone, highlighting

acetylation and side-chain saturation.[1]

Pharmacological Mechanisms
The structural differences lead to distinct "lock-and-key" interactions with cellular targets.[1]

Ganoderic Acid F: Angiogenesis & Inflammation
GA-F is lipophilic enough to penetrate cellular membranes and interact with intracellular

kinases and nuclear factors.

Mechanism: It suppresses the NF-κB pathway by preventing IκB

degradation, thereby inhibiting the transcription of pro-inflammatory cytokines (IL-6, TNF-

).[1]
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Target: It binds to the ATP-binding pocket of VEGFR2 (Vascular Endothelial Growth Factor

Receptor 2), blocking downstream signaling (ERK1/2, AKT) required for endothelial cell

proliferation.[1]

Ganoderenic Acid F: Telomerase Inhibition
The rigid

double bond in GNA-F creates a planar side-chain configuration favorable for stacking
interactions.[1]

Mechanism: GNA-F acts as a G-quadruplex stabilizer.[1] It binds to the telomeric DNA

sequence (

), locking it into a G-quadruplex structure.[1][2][3] This prevents the enzyme Telomerase from
accessing the telomere to elongate it, leading to senescence in cancer cells.[2][3]

Signal Transduction Pathways (DOT Diagram)

Ganoderic Acid F Mechanism

Ganoderenic Acid F Mechanism
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Caption: Comparative MOA: GA-F targets protein signaling (VEGFR/NF-kB), while GNA-F

targets genomic structures (G-Quadruplex).[1]
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Analytical Profiling (HPLC-MS)
Separating these congeners requires precise gradient elution due to their similar polarity but

distinct hydrophobic interaction indices.

Separation Logic
GA-F (Acetylated, C32) is more hydrophobic than its deacetylated counterparts but the

polarity of the 5 ketone groups balances this.[1]

GNA-F (Unsaturated, C30) elutes differently due to the

-

interaction capability of the conjugated diene system with C18 stationary phases.[1]

Validated HPLC Protocol
This protocol ensures baseline resolution between Ganoderic and Ganoderenic acids.

Column: Agilent Zorbax SB-C18 (250 mm × 4.6 mm, 5 µm) or equivalent.[1]

Mobile Phase A: 0.1% Formic Acid in Water (maintains protonation of carboxylic acid,

sharpening peaks).

Mobile Phase B: Acetonitrile (ACN).[1]

Flow Rate: 1.0 mL/min.

Temperature: 30°C.

Detection: UV at 254 nm (optimal for the

-unsaturated ketone system in GNA-F) and 210 nm (general triterpenoid detection).[1]

Gradient Table:
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Time (min) % Mobile Phase A % Mobile Phase B Phase Description

0.0 70% 30% Initial Equilibration

20.0 50% 50%
Elution of polar

ganoderic acids

40.0 30% 70%
Elution of GNA-F

(approx. 32-35 min)

55.0 10% 90%
Elution of GA-F

(approx. 45-50 min)

60.0 70% 30% Re-equilibration

Note: GA-F typically elutes later than GNA-F in reverse-phase systems due to the lipophilic

contribution of the 12-acetoxy group and the larger carbon skeleton.[1]

Experimental Protocol: Differential Extraction
To isolate these specific fractions, a self-validating extraction workflow is required.[1]

Reagents
Dried Ganoderma lucidum fruiting bodies (pulverized to 40 mesh).[1]

Ethanol (95% and 70%).

Chloroform (

).[1]

Saturated Sodium Bicarbonate (

).[1]

Step-by-Step Workflow
Crude Extraction:

Macerate 100g powder in 1L 95% Ethanol for 24h.
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Reflux at 75°C for 3h. Filter and evaporate to dryness (Crude Extract).

Liquid-Liquid Partition (The "Acidic" Split):

Resuspend Crude Extract in water.

Partition with Chloroform (

).[1] Discard the

layer (removes low-polarity sterols).[1]

Critical Step: Adjust aqueous phase pH to 10 using

.

Extract with

again. Discard organic layer (removes neutral triterpenes).[1]

Adjust aqueous phase pH to 3.0 using 2M HCl.

Extract with

. Collect Organic Layer. This contains the Acidic Triterpenoids (GA-F and GNA-F).[1]

Enrichment:

The acidic fraction is subjected to Silica Gel Column Chromatography.

Elution System:

:MeOH gradient (100:1

20:1).

GNA-F enriches in early fractions (less polar).[1]

GA-F enriches in later fractions (due to interaction of multiple ketones/acetoxy with silica).

[1]
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To cite this document: BenchChem. [Comparative Technical Guide: Ganoderenic Acid F vs.
Ganoderic Acid F]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026991/docs#comparative-technical-guide-
ganoderenic-acid-f-vs-ganoderic-acid-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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